Cas no 2138419-93-7 (3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine
• CAS No: 2138419-93-7
• MF: C₁₀H₁₃ClN₂S
• MW: 228.741619825363
• CID: 5926901
• PubChem ID: 165459749
• Update Time: 2025-06-14

3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine
• 2138419-93-7
• EN300-742487
• 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C10H13ClN2S/c1-7-13-10(6-14-7)3-8-2-9(11)5-12-4-8/h2,6,9,12H,3-5H2,1H3
• InChI Key： MPDUSFCLOZGEGG-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC2=CSC(C)=N2)CNC1

Computed Properties

• Exact Mass: 228.0487973g/mol
• Monoisotopic Mass: 228.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine

Comprehensive Overview of 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2138419-93-7)

The compound 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2138419-93-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its distinctive thiazole and tetrahydropyridine moieties, this compound exhibits potential applications in drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its pharmacological properties, including its interactions with biological targets and its potential as a lead compound for treating various diseases.

One of the key features of 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine is its heterocyclic structure, which is commonly found in many FDA-approved drugs. The presence of the chloro substituent and the thiazole ring enhances its reactivity and binding affinity, making it a promising candidate for further study. Recent advancements in computational chemistry and AI-driven drug design have further highlighted its potential, as researchers leverage machine learning algorithms to predict its bioactivity and optimize its molecular properties.

In the context of current trends, the demand for small-molecule therapeutics and targeted drug delivery systems has surged, with 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine emerging as a subject of interest. Its compatibility with high-throughput screening and fragment-based drug discovery methodologies makes it a valuable tool for identifying new drug candidates. Additionally, its potential role in addressing neurodegenerative disorders and inflammatory diseases aligns with the growing focus on precision medicine and personalized healthcare.

The synthesis of 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine involves multi-step organic reactions, often requiring catalysts and green chemistry approaches to improve yield and sustainability. Researchers are also investigating its metabolic stability and pharmacokinetic profile, which are critical for its development into a viable drug. The compound's lipophilicity and blood-brain barrier permeability are particularly noteworthy, as they influence its therapeutic efficacy and safety.

From a commercial perspective, 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 2138419-93-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical industry continues to embrace digital transformation and automated synthesis platforms, the demand for such innovative compounds is expected to rise.

In conclusion, 3-Chloro-5-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine represents a fascinating area of research with broad implications for drug development. Its unique chemical structure, combined with advancements in AI and biotechnology, positions it as a compound of high interest for future scientific breakthroughs. Ongoing studies will likely uncover new applications, further solidifying its role in modern medicine.